Cas no 2171240-31-4 (2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamidoacetic acid)

• Product Name: 2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamidoacetic acid
• CAS No: 2171240-31-4
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6246212
• PubChem ID: 165547281
• Update Time: 2025-05-19

2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamidoacetic acid
• 2-[(2S,3S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamido]acetic acid
• 2171240-31-4
• EN300-1488992

• Inchi： 1S/C26H32N2O5/c1-5-17(4)24(25(31)28(16(2)3)14-23(29)30)27-26(32)33-15-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,16-17,22,24H,5,14-15H2,1-4H3,(H,27,32)(H,29,30)/t17-,24-/m0/s1
• InChI Key： NPYIRJHJBXNGAF-XDHUDOTRSA-N
• SMILES： O(C(N[C@H](C(N(CC(=O)O)C(C)C)=O)[C@@H](C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamidoacetic acid

Introduction to 2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamidoacetic acid (CAS No. 2171240-31-4)

2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamidoacetic acid, identified by its CAS number 2171240-31-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex stereochemistry and functional groups, represents a promising candidate for further exploration in drug discovery and therapeutic applications.

The structure of this compound features a chiral center at the (2S,3S) configuration, which is critical for its biological activity. The presence of a fluoren-9-yl methoxycarbonyl group suggests potential interactions with biological targets, while the N-(propan-2-yl)pentanamidoacetic acid moiety introduces a hydrophilic character, enhancing its solubility and bioavailability. These structural attributes make it an intriguing subject for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands that can modulate the activity of enzymes and receptors. The stereochemistry of CAS No. 2171240-31-4 plays a pivotal role in determining its interaction with biological systems. Studies have shown that enantiomerically pure compounds often exhibit enhanced selectivity and potency in pharmacological applications. This compound’s design aligns with the trend toward precision medicine, where tailored molecular structures are engineered to target specific biological pathways.

The fluoren-9-yl methoxycarbonyl group is particularly noteworthy due to its ability to enhance the metabolic stability of drug candidates. This moiety is commonly employed in peptide mimetics and peptidomimetics, where it serves as a protective group during synthesis while maintaining biological activity post-administration. The incorporation of this group into CAS No. 2171240-31-4 suggests potential applications in peptidomimetic drug development, where structural analogs of natural peptides are designed to improve pharmacokinetic properties.

Furthermore, the N-(propan-2-yl)pentanamidoacetic acid component contributes to the compound’s amphiphilic nature, allowing it to interact effectively with both hydrophobic and hydrophilic environments. This property is particularly advantageous in drug design, as it facilitates membrane penetration and cellular uptake. Such characteristics are often sought after in the development of drugs targeting intracellular pathways or membrane-bound receptors.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate the interactions between CAS No. 2171240-31-4 and various biological targets, providing insights into its potential therapeutic utility. These computational studies have highlighted the compound’s potential as an inhibitor or modulator of key enzymes involved in metabolic disorders, inflammation, and other diseases.

The synthesis of this compound presents a significant challenge due to its intricate stereochemistry and multiple functional groups. However, recent improvements in synthetic methodologies have made it more feasible to produce enantiomerically pure derivatives on a larger scale. Techniques such as asymmetric catalysis and chiral resolution have been instrumental in achieving high yields of optically active intermediates, paving the way for further exploration of its pharmacological properties.

In clinical research, compounds with similar structural motifs have shown promise in treating a variety of conditions. For instance, fluorenylmethoxycarbonyl (Fmoc)-protected amino acids are widely used in solid-phase peptide synthesis (SPPS), underscoring their importance in medicinal chemistry. The presence of an Fmoc group in CAS No. 2171240-31-4 suggests potential applications in peptide-based therapies, where this compound could serve as a building block for more complex drug candidates.

The 3-methyl-N-(propan-2-yl)pentanamidoacetic acid moiety adds another layer of complexity to this molecule, influencing its physicochemical properties such as solubility and lipophilicity. These parameters are critical determinants of drug absorption, distribution, metabolism, and excretion (ADME), making them essential considerations during drug development. By optimizing these properties through structural modifications, researchers can enhance the bioavailability and therapeutic efficacy of novel compounds.

Future research directions may explore the use of CAS No. 2171240-31-4 as a scaffold for designing next-generation therapeutics. Its unique combination of functional groups makes it a versatile platform for generating libraries of compounds with diverse biological activities. High-throughput screening (HTS) techniques could be employed to identify derivatives with enhanced potency or selectivity against specific disease targets.

The growing emphasis on personalized medicine has also spurred interest in developing drugs that can be tailored to individual patients based on their genetic profiles or disease characteristics. Compounds like CAS No. 2171240-31-4, with their precise stereochemical control and tunable functional groups, are well-suited for this emerging field. By leveraging advances in synthetic chemistry and biotechnology, researchers can create bespoke molecular entities that address the unique needs of patients.

In conclusion,CAS No. 2171240-31-4, or 2-(2S,3S)-2-({(9H-fluoren-9 -yl)methoxycarbonyl}amino)-3-methyl-N-(propan -2 -yl)pentanamidoacetic acid, represents a fascinating molecule with significant potential in pharmaceutical research and development. Its complex structure, functional diversity, and promising preclinical data make it an attractive candidate for further investigation into new therapeutic modalities.